Cas no 1896806-08-8 (tert-butyl N-5-(1-aminoethyl)-2-bromophenylcarbamate)

• Product Name: tert-butyl N-5-(1-aminoethyl)-2-bromophenylcarbamate
• CAS No: 1896806-08-8
• MF: C₁₃H₁₉BrN₂O₂
• MW: 315.206162691116
• CID: 6177572
• PubChem ID: 117110964
• Update Time: 2025-06-15

tert-butyl N-5-(1-aminoethyl)-2-bromophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(1-aminoethyl)-2-bromophenylcarbamate
• tert-butyl N-[5-(1-aminoethyl)-2-bromophenyl]carbamate
• 1896806-08-8
• EN300-1890026

• Inchi： 1S/C13H19BrN2O2/c1-8(15)9-5-6-10(14)11(7-9)16-12(17)18-13(2,3)4/h5-8H,15H2,1-4H3,(H,16,17)
• InChI Key： ZKBHWHSBCSKPOT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1NC(=O)OC(C)(C)C)C(C)N

Computed Properties

• Exact Mass: 314.06299g/mol
• Monoisotopic Mass: 314.06299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-5-(1-aminoethyl)-2-bromophenylcarbamate

Comprehensive Overview of tert-butyl N-5-(1-aminoethyl)-2-bromophenylcarbamate (CAS No. 1896806-08-8)

tert-butyl N-5-(1-aminoethyl)-2-bromophenylcarbamate (CAS No. 1896806-08-8) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its bromophenyl and carbamate functional groups, serves as a critical intermediate in the development of novel therapeutic agents. Its unique structural features, including the tert-butyl protecting group and the aminoethyl moiety, make it a versatile building block for drug discovery and medicinal chemistry applications.

The growing interest in tert-butyl N-5-(1-aminoethyl)-2-bromophenylcarbamate is driven by its potential applications in targeting enzyme inhibition and receptor modulation, which are hot topics in modern drug development. Researchers are particularly intrigued by its role in designing small molecule inhibitors, a field that has gained significant traction due to advancements in precision medicine and personalized therapies. The compound's bromine substituent also offers opportunities for further functionalization, making it a valuable asset in cross-coupling reactions and catalysis.

In the context of green chemistry and sustainable synthesis, tert-butyl N-5-(1-aminoethyl)-2-bromophenylcarbamate has been explored for its compatibility with eco-friendly solvents and low-waste processes. This aligns with the increasing demand for environmentally benign chemical practices, a trend frequently searched by professionals in the field. Additionally, its stability under various conditions makes it a reliable candidate for high-throughput screening and combinatorial chemistry.

The compound's CAS No. 1896806-08-8 is often referenced in academic publications and patent filings, highlighting its significance in intellectual property and innovation-driven research. Its synthesis and applications are frequently discussed in forums focusing on organic synthesis optimization and scalable production methods, addressing common queries about yield improvement and cost-effective routes. These discussions underscore the compound's relevance in both academic and industrial settings.

From a structural-activity relationship (SAR) perspective, tert-butyl N-5-(1-aminoethyl)-2-bromophenylcarbamate offers insights into how subtle modifications can influence bioavailability and target binding affinity. This is particularly relevant in the era of computational chemistry and AI-driven drug design, where researchers seek to predict compound behavior before laboratory synthesis. The integration of such compounds into machine learning models for molecular property prediction is a rapidly evolving area of interest.

In summary, tert-butyl N-5-(1-aminoethyl)-2-bromophenylcarbamate (CAS No. 1896806-08-8) represents a multifaceted tool in modern chemical research. Its applications span drug discovery, material science, and catalytic transformations, making it a subject of ongoing exploration. As the scientific community continues to prioritize efficient synthesis and sustainable practices, this compound is poised to remain a key player in advancing cutting-edge research.